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Abuja, Nigeria - An in-depth analysis of external evaluations of the Nigeria Centre for Disease
Control and Prevention (NCDC) reveals a consistent improvement in the nation's capacity to
prevent, detect, and respond to public health emergencies. This comparison guide synthesizes
findings from multiple Joint External Evaluations (JEES) and other assessments, providing
researchers, scientists, and drug development professionals with a comprehensive overview of
the NCDC's disease surveillance and response effectiveness.

Overview of External Evaluations

Nigeria has voluntarily participated in several external evaluations of its public health security,
most notably the World Health Organization (WHO) Joint External Evaluations (JEE). These
assessments provide a critical independent appraisal of the country's capabilities across 19
technical areas under the International Health Regulations (IHR, 2005).

A significant milestone in this journey was the initial JEE conducted in 2017, which provided a
baseline assessment of Nigeria's health security capacities. Following this, a country-led mid-
term JEE was held in 2019 to gauge progress. The most recent external evaluation was the
second official JEE in August 2023, which utilized the updated JEE 3.0 tool, incorporating
lessons from the COVID-19 pandemic.

The outcomes of these evaluations have been instrumental in guiding the development and
implementation of Nigeria's National Action Plan for Health Security (NAPHS), a five-year,
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multi-sectoral roadmap designed to address identified gaps and strengthen the country's public
health infrastructure.

Quantitative Performance Analysis

The following tables summarize key quantitative data from external evaluations and specific
disease outbreak responses, offering a comparative perspective on the NCDC's performance
over time.

Joint External Evaluation (JEE) Scores

The JEE provides a score for each technical area, ranging from 1 (No Capacity) to 5
(Sustainable Capacity). The overall "ReadyScore" is an average of these, indicating a country's
preparedness for an epidemic.

Technical Area 2019 Mid-Term JEE
2017 JEE Score (%) 2023 JEE Score (%)
Category Score (%)
Overall Score 39 42 54
Data not readily
Prevent Improved from 2017 Further Improvement

available

Data not readily

Detect ) Improved from 2017 Further Improvement
available
Data not readily

Respond ) Improved from 2017 Further Improvement
available

IHR Related Hazards Data not readily Data not readily Data not readily

and Points of Entry available available available

Note: Detailed scores for each of the 19 technical areas within these categories are available in
the full JEE reports.

The 15% increase in the overall score from 2017 to 2023 signifies a substantial enhancement
of Nigeria's health security capabilities.[1] This improvement is a testament to the focused
efforts of the NCDC and its partners in implementing the recommendations from the initial
evaluation.[2]
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Lassa Fever Outhreak Response

Lassa fever is a significant public health challenge in Nigeria. The following table presents data

on confirmed cases and the case fatality rate (CFR), providing an indication of the

effectiveness of the national response.

Case Fatality Rate

Year Confirmed Cases Deaths
(CFR) (%)
2017 298 79 26.5
2018 528 125 23.7
2019 796 158 19.6
2020 1165 158 134
2021 Data not specified Data not specified 9.3 -29.2 (range)

2024 (as of week 25)

Data not specified

Data not specified

17.6

2025 (as of week 40)

924

172

18.6

Sources:[3][4][5][6]

The data indicates a fluctuating but persistent challenge in managing Lassa fever outbreaks.

While the number of confirmed cases has varied, the case fatality rate remains a key area for

improvement. Factors contributing to the CFR include late presentation of cases and the high

cost of treatment.[5]

Experimental Protocols

The primary methodology for the external validation of the NCDC's capacities is the WHO Joint
External Evaluation (JEE).

JEE Methodology

The JEE is a voluntary, collaborative, and multi-sectoral process. It involves a team of

international experts who work with national counterparts to assess a country's ability to

prevent, detect, and respond to public health threats. The evaluation is based on the
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International Health Regulations (2005) and utilizes a standardized tool to score 19 technical
areas.

The process typically involves:
o Self-Assessment: The host country conducts a self-assessment of its IHR core capacities.

» External Evaluation: A team of external experts visits the country to validate the self-
assessment through a review of documents, site visits, and interviews with key stakeholders.

e Scoring and Recommendations: The joint team agrees on a score for each technical area
and develops a set of priority recommendations to address identified gaps.

» National Action Plan for Health Security (NAPHS): The country then develops a costed
NAPHS to implement the recommendations.

Signaling Pathways and Workflows

The following diagrams illustrate key logical relationships and workflows in disease surveillance
and response.
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Caption: Simplified Disease Surveillance Reporting Pathway in Nigeria.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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